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Compound of Interest

Compound Name: AMG 837 sodium salt

Cat. No.: B10862298 Get Quote

This technical support center provides troubleshooting guides and frequently asked questions

(FAQs) for researchers, scientists, and drug development professionals experiencing solubility

issues with AMG 837 sodium salt in Dimethyl Sulfoxide (DMSO).

Frequently Asked Questions (FAQs)
Q1: What is the expected solubility of AMG 837 sodium salt in DMSO?

AMG 837 sodium salt is generally described as being soluble in DMSO.[1] Some suppliers

indicate that it is soluble up to 100 mM in DMSO.[2] However, achieving this concentration may

require specific conditions. The free acid form of AMG 837 has poor solubility, which is why the

sodium salt was developed to improve its physicochemical properties.[1]

Q2: I'm having trouble dissolving AMG 837 sodium salt in DMSO at my desired concentration.

What are the initial steps I should take?

If you are encountering solubility issues, it is important to systematically assess several factors.

Begin by verifying the purity of your compound and ensuring you are using high-purity,

anhydrous DMSO.[3] Water absorption by DMSO is a common cause of reduced solubility for

many organic compounds.[3] Gentle warming or sonication can also facilitate dissolution.

Q3: Could the quality of the DMSO be the cause of the solubility problem?

Absolutely. DMSO is highly hygroscopic, meaning it readily absorbs moisture from the air. This

absorbed water can decrease its ability to dissolve certain compounds. It is always
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recommended to use a fresh, unopened bottle of anhydrous, high-purity DMSO and to store it

properly in a tightly sealed container in a dry environment.

Q4: My AMG 837 sodium salt dissolves in DMSO, but it precipitates when I add it to my

aqueous buffer or cell culture medium. What can I do to prevent this?

This common issue is known as "salting out". To mitigate this, it is advisable to first make serial

dilutions of your DMSO stock solution in DMSO to get closer to your final concentration. Then,

add the most diluted DMSO solution to your aqueous medium. This gradual decrease in DMSO

concentration can help keep the compound in solution. Most cell lines can tolerate a final

DMSO concentration of up to 0.1%.

Troubleshooting Guides
Problem: Difficulty Dissolving AMG 837 Sodium Salt in
DMSO
If you are struggling to dissolve AMG 837 sodium salt in DMSO, follow this step-by-step

troubleshooting guide.

Initial Steps:

Verify Compound and Solvent Quality:

Ensure the AMG 837 sodium salt is of high purity.

Use fresh, anhydrous, high-purity DMSO. Avoid using DMSO from a bottle that has been

open for an extended period.

Standard Dissolution Protocol:

Weigh the desired amount of AMG 837 sodium salt into a sterile vial.

Add the calculated volume of anhydrous DMSO.

Vortex the solution vigorously for 1-2 minutes.

If a clear solution is not obtained, proceed to the following troubleshooting steps:
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Sonication: Place the vial in a water bath sonicator for 10-15 minutes to break down any

aggregates.

Gentle Heating: If sonication is not sufficient, warm the solution in a 37°C water bath for 5-

10 minutes. Intermittently vortex the vial during heating. Avoid excessive heat to prevent

compound degradation.

Visual Inspection: After each step, visually inspect the solution against a light source to

ensure it is clear and free of any particulate matter.

If solubility issues persist, consider the following:

Prepare a More Dilute Stock Solution: Your target concentration may exceed the solubility

limit under your specific conditions. Try preparing a more dilute stock solution, for

example, 5 mM or 1 mM if a 10 mM solution is problematic.

Alternative Solvents: If your experimental protocol allows, you could consider other

solvents like ethanol, methanol, or dimethylformamide (DMF). However, always verify the

compatibility of the solvent with your downstream application (e.g., cell culture).

Data Presentation
Table 1: Chemical Properties of AMG 837 and its Salts
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Property
AMG 837 (Free
Acid)

AMG 837
Sodium Salt

AMG 837
Hemicalcium
Salt

AMG 837
Calcium
Hydrate

Molecular

Formula
C₂₆H₂₁F₃O₃ C₂₆H₂₀F₃NaO₃ C₂₆H₂₀F₃O₃·½Ca C₅₂H₄₂CaF₆O₇

Molecular Weight 438 g/mol 461.436 g/mol 457.47 g/mol 932.97 g/mol

CAS Number 865231-46-5 865231-45-4 1291087-14-3 1259389-38-2

Solubility in

DMSO
Poor Soluble

Soluble to 100

mM
Soluble in DMSO

Storage Not specified
Dry, dark, -20°C

for long term
+4°C

Dry, dark, -20°C

for long term

Experimental Protocols
Protocol 1: Preparation of a 10 mM Stock Solution of
AMG 837 Sodium Salt in DMSO

Materials:

AMG 837 sodium salt (MW: 461.436 g/mol )

Anhydrous, high-purity DMSO

Sterile microcentrifuge tubes or vials

Calibrated balance

Vortex mixer

Water bath sonicator (optional)

37°C water bath (optional)

Procedure:
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1. Calculate the required mass of AMG 837 sodium salt for your desired volume of 10 mM

stock solution (e.g., for 1 mL, weigh 4.61 mg).

2. Carefully weigh the calculated amount of AMG 837 sodium salt and place it into a sterile

vial.

3. Add the corresponding volume of anhydrous DMSO to the vial.

4. Vortex the vial vigorously for 1-2 minutes until the compound is fully dissolved, resulting in

a clear solution.

5. If the compound does not fully dissolve, sonicate the vial in a water bath for 10-15

minutes.

6. If necessary, place the vial in a 37°C water bath for 5-10 minutes with intermittent

vortexing.

7. Visually inspect the solution to ensure it is clear and free of any visible particles.

8. Store the stock solution as recommended, typically at -20°C or -80°C, protected from light

and moisture.

Visualizations
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Caption: Troubleshooting workflow for poor solubility in DMSO.
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Caption: Relationship between factors and solubility strategies.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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